Cas no 807363-79-7 (1,3-Dithiolane-4,5-diol, diacetate)

1,3-Dithiolane-4,5-diol, diacetate structure
807363-79-7 structure
Product Name:1,3-Dithiolane-4,5-diol, diacetate
CAS No:807363-79-7
MF:C7H14O6S2
MW:258.312460422516
CID:705105
PubChem ID:71421122
Update Time:2025-04-19

1,3-Dithiolane-4,5-diol, diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiolane-4,5-diol, diacetate
    • acetic acid,1,3-dithiolane-4,5-diol
    • Acetic acid--1,3-dithiolane-4,5-diol (2/1)
    • 807363-79-7
    • DTXSID80840289
    • Inchi: 1S/C3H6O2S2.2C2H4O2/c4-2-3(5)7-1-6-2;2*1-2(3)4/h2-5H,1H2;2*1H3,(H,3,4)
    • InChI Key: SKZCVQONDVCXIO-UHFFFAOYSA-N
    • SMILES: S1CSC(C1O)O.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 258.02318051g/mol
  • Monoisotopic Mass: 258.02318051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 91
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166Ų
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